Cas no 2035008-29-6 ((2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 2035008-29-6
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 5354903
• Update Time: 2025-05-30

(2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• (E)-1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C18H22N4O3/c1-21(2)17-18(20-10-9-19-17)25-15-5-3-11-22(13-15)16(23)8-7-14-6-4-12-24-14/h4,6-10,12,15H,3,5,11,13H2,1-2H3/b8-7+
• InChI Key： FEXNHWZGDCUTKV-BQYQJAHWSA-N
• SMILES： O(C1C(=NC=CN=1)N(C)C)C1CN(C(/C=C/C2=CC=CO2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 1.8
• Topological Polar Surface Area: 71.7

Additional information on (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one

Introduction to (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, the compound with the CAS number 2035008-29-6 and the product name (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one has garnered significant attention due to its unique structural properties and potential biological activities. This compound, characterized by its intricate molecular framework, combines elements of pyrazine, piperidine, and furan moieties, which are well-documented for their involvement in various pharmacological interactions.

The molecular structure of this compound includes a dimethylamino group attached to a pyrazinyl moiety, which is further linked to a piperidinyl group. This arrangement creates a versatile scaffold that can interact with multiple biological targets. The presence of a furan ring at the 3-position of the prop-2-enone backbone adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. The compound (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one has been investigated for its potential role in modulating various cellular pathways. Specifically, studies have explored its interaction with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The pyrazine and piperidine components are known to exhibit anti-inflammatory properties, while the furan moiety has been associated with antioxidant activities.

The dimethylamino group in the structure is particularly noteworthy, as it can influence both the electronic properties and pharmacokinetic behavior of the molecule. This group is often used in medicinal chemistry to enhance metabolic stability and improve membrane permeability. In clinical settings, such modifications can lead to more efficient drug delivery systems, reducing side effects while maintaining therapeutic efficacy. Current research is delving into how this compound interacts with specific proteins and nucleic acids, aiming to uncover new mechanisms of action.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By fine-tuning its molecular structure, researchers can develop derivatives that exhibit higher specificity for particular disease markers. For instance, modifications to the furan ring have shown promise in enhancing binding to certain cancer-associated proteins. This level of precision is crucial for developing treatments that minimize off-target effects, a major concern in modern medicine.

The synthesis of (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and catalysts to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, highlighting the importance of innovative methodologies in drug development. These synthetic strategies not only contribute to the production of this compound but also provide valuable insights into broader chemical processes.

Evaluation of this compound's pharmacological properties has involved both in vitro and in vivo studies. In cell-based assays, it has demonstrated ability to modulate pathways relevant to diseases such as Alzheimer's and Parkinson's. The interaction between the pyrazine-piperidine-furan scaffold and biological targets suggests that this molecule could serve as a lead compound for further development. Preclinical trials are underway to assess its safety profile and therapeutic potential in animal models.

The integration of computational chemistry has accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can rapidly screen large libraries of compounds virtual before conducting expensive wet-lab experiments. This approach not only saves time but also resources, making drug development more efficient.

The future prospects for (2E)-1-(3-{[3-(dimethylamino)pyrazin-2-yl]oxy}piperidin-1-y]l)-3-(furan - 2 - yl)prop - 2 - en - 1 - one are promising as ongoing research continues to uncover new applications. Its unique combination of structural features makes it a versatile candidate for addressing multiple therapeutic challenges simultaneously. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target these pathways.

In conclusion, the compound with CAS number 2035008 - 29 - 6, known chemically as ( 2 E ) - 1 - ( 3 - { [ 3 - ( dimethyl amino ) pyrazin - 2 - yl ] oxy } piperidin - 1 - yl ) - 3 - ( furan - 2 - yl ) prop - 2 - en - 1 - one, represents an important advancement in chemical biology research. Its intricate molecular design offers potential therapeutic benefits across various disease areas while demonstrating innovative synthetic methodologies . As research progresses , it is likely that this compound will continue to be refined into novel treatments that improve patient outcomes . The intersection of chemistry , biology , and medicine exemplified by this work underscores why such investigations remain critical for future medical breakthroughs . p >